Cas no 37107-00-9 (Propanoic acid,2-(4-chloro-2-methylphenoxy)-, ammonium salt (1:1))

• Product Name: Propanoic acid,2-(4-chloro-2-methylphenoxy)-, ammonium salt (1:1)
• CAS No: 37107-00-9
• MF: C₁₀H₁₄ClNO₃
• MW: 231.676062107086
• CID: 296635
• PubChem ID: 3015894
• Update Time: 2025-04-19

Propanoic acid,2-(4-chloro-2-methylphenoxy)-, ammonium salt (1:1) Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-(4-chloro-2-methylphenoxy)-, ammonium salt (1:1)
• ammonium 2-(4-chloro-2-methylphenoxy)propanoate
• Ammonium 2-(4-chloro-2-methylphenoxy)propionate
• 37107-00-9
• NS00088575
• DTXSID50905197
• 2-(4-Chloro-2-methylphenoxy)propanoic acid--ammonia (1/1)
• Propanoate, 2-(4-chloro-2-methylphenoxy)-, ammonium salt (1:1)

• Inchi： 1S/C10H11ClO3.H3N/c1-6-5-8(11)3-4-9(6)14-7(2)10(12)13;/h3-5,7H,1-2H3,(H,12,13);1H3
• InChI Key： HBXMFCYHMKBMSB-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=C(C)C=1)OC(C(=O)[O-])C.[NH4+]

Computed Properties

• Exact Mass: 231.06632
• Monoisotopic Mass: 231.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 85.86

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives 2-phenoxypropionic acids